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Compound of Interest

Compound Name: Triazole sulcotrione

CAS No.: 1911613-97-2

Cat. No.: B13431546

Get Quote

Introduction & Mechanism of Action
Triazole Sulcotrione (often referenced in recent patent literature such as CN105503728B)

represents a novel subclass of HPPD (4-hydroxyphenylpyruvate dioxygenase) inhibitors. Like

its structural analogs sulcotrione and mesotrione, it targets the enzyme responsible for

converting tyrosine to plastoquinone and

-tocopherol.

Physiological Causality
The efficacy of Triazole Sulcotrione relies on the depletion of plastoquinone, a critical cofactor

for Phytoene Desaturase (PDS). When PDS is stalled, carotenoid biosynthesis ceases. Without

carotenoids to quench triplet state chlorophyll and reactive oxygen species (ROS), the plant

suffers photo-oxidative destruction, manifesting as the hallmark "bleaching" symptom.

Biological Pathway Visualization
The following diagram illustrates the specific blockade point of Triazole Sulcotrione and the

downstream cascade leading to plant death.
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Caption: Mechanism of Action: Triazole Sulcotrione binds to HPPD, halting plastoquinone

synthesis and causing rapid photo-oxidative bleaching.
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Experimental Design Strategy
To ensure Scientific Integrity and Reproducibility, this protocol utilizes a Randomized Complete

Block Design (RCBD) with a factorial arrangement if testing synergists (e.g., Triazole
Sulcotrione + Atrazine).

Core Variables[7][8][9]
Test Substance: Triazole Sulcotrione (Technical grade >95% purity or SC formulation).

Target Species:

Sensitive Weeds:[1][2]Amaranthus retroflexus (Redroot pigweed), Chenopodium album

(Lambsquarters), Echinochloa crus-galli (Barnyardgrass).

Crop Safety:Zea mays (Corn), Oryza sativa (Rice).

Replication: Minimum 4 replicates per treatment dose.

Controls: Untreated Check (UTC), Solvent Control (if using technical grade), Commercial

Standard (e.g., Mesotrione).

Detailed Protocol: Whole-Plant Greenhouse
Bioassay
Phase I: Plant Establishment

Soil Matrix: Use a standardized sandy loam (pH 6.5–7.5, OM 2-3%) to mimic field

bioavailability. Avoid high organic matter peat mixes which may bind triketones excessively.

Seeding:

Sow seeds in 10-cm diameter plastic pots.

Thin seedlings to 4 uniform plants per pot at the 1-leaf stage (BBCH 11).

Growth Conditions:

Temperature: 25°C Day / 20°C Night.[3][4]
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Photoperiod: 16h light (supplemental LED/Sodium lamps if <500 µmol/m²/s).

Humidity: 60–75% RH.

Phase II: Treatment Application
Critical Control Point: Application accuracy is the most common source of error in herbicide

bioassays.

Stock Solution: Dissolve technical Triazole Sulcotrione in acetone or DMSO. Dilute with

water containing 0.25% v/v Non-Ionic Surfactant (NIS) or 1% Methylated Seed Oil (MSO) to

enhance foliar uptake.

Dose Range: Prepare a logarithmic series to capture the GR50 (Growth Reduction 50%).

Suggested Rates (g ai/ha): 0, 3.125, 6.25, 12.5, 25, 50, 100, 200.

Sprayer Settings:

Equipment: Stationary track sprayer (e.g., DeVries or Mandel).

Nozzle: Flat fan TeeJet 8002E or AIXR (Air Induction) to minimize drift.

Pressure: 275 kPa (40 PSI).

Carrier Volume: 200 L/ha (Standard for post-emergence contact/systemic).

Height: 50 cm above canopy.

Phase III: Assessment & Data Collection
Assessments should be performed at 7, 14, and 21 Days After Treatment (DAT).
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Metric Methodology Scientific Rationale

Visual Injury
0–100% scale (0=No effect,

100=Death).

Rapid assessment of

bleaching intensity

(chlorosis/necrosis).

Chlorophyll Fluorescence
Fv/Fm ratio using a

fluorometer.

Quantifies physiological stress

before visible symptoms (early

detection).

Biomass (Fresh)
Cut plants at soil line, weigh

immediately.

Primary metric for calculating

GR50/ED50.

Biomass (Dry) Dry at 65°C for 48h.
Eliminates water status

variability; most robust metric.

Experimental Workflow Diagram
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Caption: Step-by-step workflow for the Greenhouse Bioassay ensuring standardized treatment

and assessment.

Data Analysis & Interpretation
To determine the efficacy, do not rely on simple ANOVA. Use Non-linear Regression to

calculate dose-response curves.[2]

Statistical Model: Three or Four-parameter Log-Logistic Model.

: Response (Biomass/Injury)

: Dose

: GR50 (Dose producing 50% response)
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: Slope of the curve

Software Implementation (R - 'drc' package):

Synergism Analysis (Optional)
If testing Triazole Sulcotrione with a partner (e.g., Atrazine), use Colby’s Equation to detect

synergism:

If

, the interaction is Synergistic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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